Cas no 1603-03-8 (Hexadecanoic acid,15-methyl-)

• Product Name: Hexadecanoic acid,15-methyl-
• CAS No: 1603-03-8
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• CID: 193818
• PubChem ID: 164860
• Update Time: 2025-06-08

Hexadecanoic acid,15-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,15-methyl-
• 15-METHYLHEXADECANOIC ACID
• 15-Methylpalmitic acid
• SCHEMBL346565
• DTXSID60166853
• isomargaric acid
• AKOS040756161
• C17:0 (iso)
• CS-0138196
• 15-Methyl hexadecanoic acid
• J-009708
• i-C17:0
• LMFA01020012
• Hexadecanoic acid, 15-methyl-
• 15-methyl palmitic acid
• CHEBI:70850
• 15-methyl-hexadecanoic acid
• 1603-03-8
• MFCD00083427
• UNII-Z8I04ZY2JB
• 15-Methylpalmitic acid, >=98% (capillary GC)
• Subtiloheptadecanoic acid
• IIUXHTGBZYEGHI-UHFFFAOYSA-N
• iso-margaric acid
• FT-0743157
• Q27139144
• methylpalmitic acid
• i-17:0
• Z8I04ZY2JB
• iso-C17:0
• PD078123
• Isoheptadecanoic acid
• E87692
• i17:0
• HY-N7824
• TS-08887

• Inchi： InChI=1S/C17H34O2/c1-16(2)14-12-10-8-6-4-3-5-7-9-11-13-15-17(18)19/h16H,3-15H2,1-2H3,(H,18,19)
• InChI Key： IIUXHTGBZYEGHI-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 270.25600
• Monoisotopic Mass: 270.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8791 (rough estimate)
• Boiling Point: 358.05°C (estimate)
• Refractive Index: 1.4405 (estimate)
• PSA: 37.30000
• LogP: 5.79830

Hexadecanoic acid,15-methyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Hexadecanoic acid,15-methyl-

Comprehensive Analysis of Hexadecanoic acid,15-methyl- (CAS No. 1603-03-8): Properties, Applications, and Industry Trends

Hexadecanoic acid,15-methyl- (CAS No. 1603-03-8), a branched-chain fatty acid derivative, has garnered significant attention in industrial and research communities due to its unique chemical structure and versatile applications. This compound, often referred to as 15-methylpalmitic acid, belongs to the family of methyl-substituted fatty acids, which are increasingly studied for their role in lipid metabolism and material science. With the growing demand for sustainable and high-performance chemicals, 1603-03-8 has emerged as a subject of interest in fields ranging from cosmetics to biodegradable polymers.

The molecular structure of Hexadecanoic acid,15-methyl- features a 16-carbon backbone with a methyl group at the 15th position, distinguishing it from conventional palmitic acid. This structural modification enhances its thermal stability and alters its solubility profile, making it valuable for formulations requiring controlled release or compatibility with non-polar matrices. Recent studies highlight its potential as a bio-based building block for surfactants, where its branched chain improves emulsification efficiency compared to linear counterparts.

In the cosmetic industry, 15-methylpalmitic acid is gaining traction as a skin-conditioning agent. Its ability to reinforce the lipid barrier of the stratum corneum aligns with the rising consumer demand for barrier repair ingredients in skincare—a trend amplified by post-pandemic focus on skin health. Formulators appreciate its oxidative stability, which extends product shelf life without synthetic preservatives, addressing the clean beauty movement's priorities.

From an environmental perspective, Hexadecanoic acid,15-methyl- is being explored as a green alternative to petroleum-derived additives. Its biodegradability profile makes it attractive for eco-friendly lubricants and bioplastics—topics frequently searched in connection with circular economy initiatives. Research indicates that incorporation of 1603-03-8 into polylactic acid (PLA) matrices can improve flexibility while maintaining compostability, a key consideration for packaging innovators.

The synthesis of 15-methylpalmitic acid typically involves biocatalytic pathways using engineered microorganisms, reflecting the industry's shift toward white biotechnology. This production method reduces reliance on petrochemical feedstocks and aligns with carbon footprint reduction goals—a major concern for ESG-conscious manufacturers. Analytical techniques like GC-MS and NMR spectroscopy are critical for verifying the purity of CAS 1603-03-8, especially for pharmaceutical-grade applications where isomeric purity impacts biological activity.

Market analysts note growing interest in methyl-branched fatty acids for drug delivery systems, where Hexadecanoic acid,15-methyl- shows promise in stabilizing lipid nanoparticles. This application capitalizes on the compound's ability to modify membrane fluidity—a property extensively searched in relation to mRNA vaccine technologies. Furthermore, its role in structured lipids for nutritional supplements responds to consumer queries about functional lipids with improved bioavailability.

Quality standards for 1603-03-8 vary by application sector. Industrial-grade material may tolerate higher impurity levels compared to cosmetic-grade or food-contact specifications, where heavy metal limits and residual solvent thresholds are strictly enforced. Storage recommendations emphasize protection from oxidative degradation, with inert atmosphere packaging being advisable for long-term preservation of technical specifications.

Emerging research directions for Hexadecanoic acid,15-methyl- include its potential as a biomarker for metabolic disorders and as a modulator of PPAR-γ signaling—topics frequently appearing in scientific literature searches. These developments position CAS 1603-03-8 at the intersection of chemistry and life sciences, with cross-disciplinary collaborations driving innovation. As regulatory landscapes evolve toward stricter green chemistry requirements, the demand for specialized fatty acids like 15-methylpalmitic acid is projected to grow steadily across multiple industries.